2-acetamido-N-[1-(2-methoxyphenyl)piperidin-4-yl]-1,3-thiazole-4-carboxamide

• IUPAC Name: 2-acetamido-N-[1-(2-methoxyphenyl)piperidin-4-yl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C18H22N4O3S/c1-12(23)19-18-21-14(11-26-18)17(24)20-13-7-9-22(10-8-13)15-5-3-4-6-16(15)25-2/h3-6,11,13H,7-10H2,1-2H3,(H,20,24)(H,19,21,23)
• InChI Key: VORQVVIFEQYSFW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC(=CS1)C(=O)NC2CCN(CC2)C3=CC=CC=C3OC
• Molecular Formula: C18H22N4O3S
• Molecular Weight: 374.5 g/mol

Description

2-acetamido-N-[1-(2-methoxyphenyl)piperidin-4-yl]-1,3-thiazole-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 2-acetamido-N-[1-(2-methoxyphenyl)piperidin-4-yl]-1,3-thiazole-4-carboxamide involves the inhibition of various enzymes and proteins that play a crucial role in the development and progression of diseases. This compound has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a crucial role in the regulation of gene expression.
Biochemical and Physiological Effects:
2-acetamido-N-[1-(2-methoxyphenyl)piperidin-4-yl]-1,3-thiazole-4-carboxamide has been shown to have various biochemical and physiological effects. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, which makes it a potential candidate for cancer treatment. Additionally, this compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

2-acetamido-N-[1-(2-methoxyphenyl)piperidin-4-yl]-1,3-thiazole-4-carboxamide has several advantages and limitations for lab experiments. One of the advantages is that this compound is relatively easy to synthesize and purify, which makes it readily available for research purposes. However, one of the limitations is that this compound has poor solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for the research of 2-acetamido-N-[1-(2-methoxyphenyl)piperidin-4-yl]-1,3-thiazole-4-carboxamide. One direction is to further investigate the potential applications of this compound in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to explore the potential use of this compound in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to investigate the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 2-acetamido-N-[1-(2-methoxyphenyl)piperidin-4-yl]-1,3-thiazole-4-carboxamide involves the reaction of 2-methoxyphenylpiperazine with thiosemicarbazide in the presence of acetic anhydride. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

2-acetamido-N-[1-(2-methoxyphenyl)piperidin-4-yl]-1,3-thiazole-4-carboxamide has been studied extensively for its potential applications in various research fields. This compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.